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Compound of Interest

Compound Name: 2-hydroxy-1-methoxyaporphine

Cat. No.: B8115536 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-hydroxy-1-methoxyaporphine. The following

procedures are designed to ensure personal safety and proper management of this chemical in

a laboratory setting.

Hazard Identification and Classification
2-Hydroxy-1-methoxyaporphine is classified under the Globally Harmonized System (GHS)

with the following hazards[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life[1].

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects[1].

Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to minimize exposure risks. The required level

of protection depends on the specific handling task.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Safety glasses with side-

shields, or chemical safety

goggles. A face shield may be

required for tasks with a splash

hazard.

Ensure compliance with

government standards such as

NIOSH (US) or EN 166 (EU)

[2].

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber). Protective

clothing, such as a lab coat.

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal

technique to avoid skin

contact[2].

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

exposure limits are exceeded

or if dusts are generated.

To be used in a well-ventilated

area, preferably within a

chemical fume hood[2][3].

Body

A lab coat or a complete suit

protecting against chemicals

may be necessary depending

on the scale of work.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace[2].

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial when working with 2-hydroxy-1-methoxyaporphine to

minimize exposure and ensure safety.

Step 1: Preparation

Thoroughly review this safety guide and the Safety Data Sheet (SDS) for 2-hydroxy-1-
methoxyaporphine before beginning any work.

Ensure all required PPE is available and in good condition[2].
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Prepare the work area, preferably a chemical fume hood, ensuring it is clean, uncluttered,

and all necessary equipment is present.

Have a spill kit readily accessible.

Step 2: Handling and Experimentation

Don all required PPE as specified in the table above.

When weighing the compound, perform the task in a ventilated enclosure or fume hood to

minimize dust generation[2].

Carefully transfer the chemical, avoiding skin and eye contact[3].

Do not eat, drink, or smoke when using this product[1].

Wash skin thoroughly after handling[1].

Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated

place[4][5].

Step 3: Post-Handling and Decontamination

After completing the procedure, decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Carefully remove PPE to avoid self-contamination.

Dispose of contaminated gloves and other disposable PPE as hazardous waste in

accordance with applicable laws and good laboratory practices[2].

Wash hands and any exposed skin thoroughly with soap and water.

Emergency Procedures
In the event of an accidental release or exposure, immediate action is crucial.
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If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth[1].

Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes

immediately with large amounts of water. Separate eyelids with fingers to ensure adequate

flushing. Promptly call a physician[1].

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and call a physician[1].

Spill: Collect spillage[1]. For small spills, absorb with an inert material and collect into a

suitable, sealed container for disposal[3]. For large spills, contact your institution's

environmental health and safety department.

Disposal Plan
Proper disposal of 2-hydroxy-1-methoxyaporphine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of this hazardous material at an approved waste disposal plant.

Do not allow the chemical to enter drains[1][3].

Contaminated Packaging: Dispose of as unused product[2].

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines and local regulations.

Safe Handling Workflow
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Caption: Workflow for handling 2-hydroxy-1-methoxyaporphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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